Cas no 118561-70-9 (Benzoic acid,2,6-dimethyl-3,5-dinitro-)
118561-70-9 structure
Product Name:Benzoic acid,2,6-dimethyl-3,5-dinitro-
CAS No:118561-70-9
MF:C9H8N2O6
MW:240.169622421265
CID:131893
PubChem ID:5224379
Update Time:2025-04-19
Benzoic acid,2,6-dimethyl-3,5-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,2,6-dimethyl-3,5-dinitro-
- 2,6-DIMETHYL-3,5-DINITROBENZOIC ACID
- 2,5-DIMETHOXY-3-UNDECYL-[1,4]BENZOQUINONE
- 3,5-dinitro-2,6-dimethyl benzoic acid
- Benzoic acid,2,6-dimethyl-3,5-dinitro
- 118561-70-9
- JLANLQYZMDREKU-UHFFFAOYSA-N
- SCHEMBL11758012
- Benzoic acid, 2,6-dimethyl-3,5-dinitro-
- CS-0442080
- DTXSID00411319
- AE-562/43460585
-
- MDL: MFCD03426211
- Inchi: 1S/C9H8N2O6/c1-4-6(10(14)15)3-7(11(16)17)5(2)8(4)9(12)13/h3H,1-2H3,(H,12,13)
- InChI Key: JLANLQYZMDREKU-UHFFFAOYSA-N
- SMILES: OC(C1C(C)=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 240.03800
- Monoisotopic Mass: 240.03823598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 129Ų
Experimental Properties
- PSA: 128.94000
- LogP: 2.86440
Benzoic acid,2,6-dimethyl-3,5-dinitro- Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
118561-70-9 (Benzoic acid,2,6-dimethyl-3,5-dinitro-) Related Products
- 1975-51-5(2-Methyl-4-nitrobenzoic acid)
- 3113-71-1(3-Methyl-4-nitrobenzoic acid)
- 610-36-6(4-Amino-2-nitrobenzoic acid)
- 96-98-0(4-Methyl-3-nitrobenzoic acid)
- 13506-76-8(2-methyl-6-nitro-benzoic acid)
- 603-11-2(3-Nitrophthalic acid)
- 610-27-5(4-Nitrophthalic acid)
- 610-29-7(2-nitrobenzene-1,4-dicarboxylic acid)
- 1975-50-4(2-Methyl-3-nitrobenzoic acid)
- 1975-52-6(2-methyl-5-nitro-benzoic acid)
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